1-Cyclobutyl-2-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• SMILES: CC1CCCC1(C=O)C2CCC2
• InChI: InChI=1S/C11H18O/c1-9-4-3-7-11(9,8-12)10-5-2-6-10/h8-10H,2-7H2,1H3
• InChIKey: WYCPCYFLSQRZMF-UHFFFAOYSA-N

1-Cyclobutyl-2-methylcyclopentane-1-carbaldehyde: Core Identifiers and Procurement Overview

1-Cyclobutyl-2-methylcyclopentane-1-carbaldehyde (CAS 1934394-90-7) is a specialized bicyclic aldehyde building block with the molecular formula C₁₁H₁₈O and a molecular weight of 166.26 g/mol . The structure features a cyclopentane ring substituted at position 1 with a cyclobutyl group and an aldehyde (–CHO) moiety, and at position 2 with a methyl group, creating a sterically congested quaternary carbon center . This compound belongs to the broader class of cycloalkanecarbaldehydes but is distinguished from simpler, widely available analogs such as cyclopentanecarbaldehyde (C₆H₁₀O, MW 98.14) and 2-methylcyclopentanecarbaldehyde (C₇H₁₂O, MW 112.17) by the presence of the strained cyclobutyl substituent [1][2].

• Quaternary carbon aldehyde entry for sterically demanding synthetic routes
• Absence of α-hydrogens supports non-enolizable aldehyde reactivity
• Cyclobutyl-substituted scaffold for three-dimensional fragment collections
• Higher molecular weight (>150) aids library complexity and MS detection

• [1] ChemicalBook. Cyclopentanecarbaldehyde – CAS 872-53-7. https://www.chemicalbook.cn/CASEN_872-53-7.htm (accessed 2026-05-03). View Source
• [2] PubChem. 2-Methylcyclopentanecarboxaldehyde – CID 12534276. https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylcyclopentanecarboxaldehyde (accessed 2026-05-03). View Source

1-Cyclobutyl-2-methylcyclopentane-1-carbaldehyde: Why Generic Analogs Cannot Substitute

Generic substitution with commercially abundant mono-cyclic aldehydes such as cyclopentanecarbaldehyde or 2-methylcyclopentanecarbaldehyde is not viable for applications requiring the unique steric and conformational profile of 1-cyclobutyl-2-methylcyclopentane-1-carbaldehyde . These simpler analogs lack the quaternary carbon center at C1, which carries both the aldehyde and the cyclobutyl group, and therefore cannot reproduce the restricted conformational space, altered reactivity of the formyl group, or the specific three-dimensional shape required for structure-activity relationships in drug discovery or for selective transformations in synthetic methodology . The cyclobutyl ring introduces ring strain (~26.3 kcal/mol for cyclobutane vs. ~6.5 kcal/mol for cyclopentane), which further modulates the electronic environment at the adjacent aldehyde carbon in a manner not achievable with simple alkyl-substituted cyclopentane carbaldehydes [1].

• Mono-cyclic cyclopentane carbaldehydes lack the quaternary carbon and cyclobutyl ring, limiting conformational complexity
• Simpler analogs bearing α-hydrogens enable enolate formation, competing with aldehyde-specific transformations
• Absence of cyclobutyl ring strain alters electron density at the aldehyde, shifting reactivity profiles relative to target

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books: Sausalito, CA, 2006; Chapter 2 (strain energies of cycloalkanes). View Source

1-Cyclobutyl-2-methylcyclopentane-1-carbaldehyde: Quantitative Differentiation vs. Closest Analogs

Molecular Weight Differentiation vs. Simpler Cyclopentane Carbaldehydes

The molecular weight of 1-cyclobutyl-2-methylcyclopentane-1-carbaldehyde (166.26 g/mol) is 48% greater than 2-methylcyclopentanecarbaldehyde (112.17 g/mol) and 69% greater than the parent cyclopentanecarbaldehyde (98.14 g/mol) [1][2]. This substantial mass difference reflects the additional C₄H₇ cyclobutyl substituent absent in all simpler cyclopentane carbaldehyde analogs, directly impacting purification behavior (chromatographic retention), detection sensitivity (MS total ion current), and stoichiometric calculations in synthesis.

Molecular Weight Differentiation

Class-level

+54.09 g/mol vs. 2-methyl analog (+48%); +68.12 g/mol vs. parent (+69%)

Supports distinct purification and detection profiles; reduces fragment library redundancy

Class-level comparison from database values

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	166.26 g/mol
Comparator Or Baseline	2-Methylcyclopentanecarbaldehyde: 112.17 g/mol; Cyclopentanecarbaldehyde: 98.14 g/mol
Quantified Difference	+54.09 g/mol vs. 2-methyl analog (+48%); +68.12 g/mol vs. parent cyclopentane carbaldehyde (+69%)
Conditions	Calculated from molecular formula; consistent with CAS database entries (Chemsrc, PubChem)

Why This Matters

Procurement decisions for building block libraries often require compounds with higher molecular complexity (MW > 150) and distinct mass signatures to avoid redundancy with simpler, historically over-represented aldehyde fragments.

• [1] PubChem. 2-Methylcyclopentanecarboxaldehyde – CID 12534276. https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylcyclopentanecarboxaldehyde (accessed 2026-05-03). View Source
• [2] ChemicalBook. Cyclopentanecarbaldehyde – CAS 872-53-7. https://www.chemicalbook.cn/CASEN_872-53-7.htm (accessed 2026-05-03). View Source

Predicted Density Differential vs. Cyclopentanecarbaldehyde

While experimentally measured density data for 1-cyclobutyl-2-methylcyclopentane-1-carbaldehyde are not publicly available, comparative analysis using structurally analogous compounds permits class-level inference. The ACD/Labs Percepta-predicted density for 2-methylcyclopentanecarbaldehyde is 1.0 ± 0.1 g/cm³ . The addition of a cyclobutyl substituent (C₄H₇) to the quaternary carbon increases molecular mass without a proportional increase in molar volume, consistent with a predicted density ≥ 1.0 g/cm³ for the target compound. In contrast, cyclopentanecarbaldehyde has an experimentally measured density of 0.919 g/mL at 25 °C [1], substantially lower than the predicted values for methyl- and cyclobutyl-substituted analogs.

Density Differential

Class-level

Target ≥1.0 g/cm³ (predicted); cyclopentanecarbaldehyde 0.919 g/mL (exp). Δ ≥ +0.08 g/mL

Higher density favors lower organic layer in aqueous workup

Predicted from analog trends; experimental data for comparator

Evidence Dimension	Density (g/cm³ or g/mL at 25 °C)
Target Compound Data	≥ 1.0 g/cm³ (predicted, based on analog trend)
Comparator Or Baseline	2-Methylcyclopentanecarbaldehyde: 1.0 ± 0.1 g/cm³ (ACD/Labs predicted); Cyclopentanecarbaldehyde: 0.919 g/mL (experimental, lit.)
Quantified Difference	Target compound predicted ≥ 1.0 g/cm³ vs. cyclopentanecarbaldehyde at 0.919 g/mL; difference ≥ +0.08 g/mL (+8.8%)
Conditions	Predicted data from ACD/Labs Percepta Platform v14.00 for analogs; experimental data from ChemicalBook for cyclopentanecarbaldehyde

Why This Matters

Higher density influences phase separation behavior in aqueous workups, solvent partitioning during extraction, and physical handling characteristics (e.g., layering in biphasic reactions). Compounds with density >1.0 g/cm³ form lower organic layers with water, which can simplify certain synthetic workflows.

• [1] ChemicalBook. Cyclopentanecarbaldehyde – CAS 872-53-7 (density: 0.919 g/mL at 25 °C). https://www.chemicalbook.cn/CASEN_872-53-7.htm (accessed 2026-05-03). View Source

Quaternary Carbon Steric Profile vs. Tertiary and Secondary Analogs

1-Cyclobutyl-2-methylcyclopentane-1-carbaldehyde is unique among cyclopentane carbaldehyde analogs in possessing a fully substituted quaternary carbon (C1) that bears the aldehyde, cyclobutyl, methyl, and the cyclopentane ring simultaneously . In contrast, 2-methylcyclopentanecarbaldehyde contains only a tertiary carbon bearing the aldehyde (the C1 carbon is bonded to H, cyclopentane ring, and the C2-methine), while cyclopentanecarbaldehyde has a secondary aldehyde carbon [1][2]. This quaternary center eliminates the possibility of enolization at the α-position, fundamentally altering the compound's behavior in aldol condensation, α-halogenation, and related carbonyl α-functionalization reactions compared to all analogs that possess α-hydrogens.

Quaternary Carbon Architecture

Class-level

Zero α-hydrogens at aldehyde carbon; vs. 1 α-H (2-methyl) or 2 α-H (parent)

Eliminates enolization pathways; supports cleaner addition chemistry

Structural inference from SMILES and IUPAC

Evidence Dimension	Substitution pattern at the aldehyde-bearing carbon (C1)
Target Compound Data	Quaternary carbon (4 substituents; no α-hydrogen available for enolization)
Comparator Or Baseline	2-Methylcyclopentanecarbaldehyde: tertiary C1 (one α-H present); Cyclopentanecarbaldehyde: secondary C1 (two α-H present); 1-Methylcyclopentanecarbaldehyde: quaternary C1 (no α-H) but lacks cyclobutyl group
Quantified Difference	Zero α-hydrogens (target) vs. 1 α-H (2-methyl analog) vs. 2 α-H (parent); 1-methyl analog shares zero α-H but differs in molecular weight (112.17 vs. 166.26 g/mol)
Conditions	Structural analysis based on SMILES notation and IUPAC nomenclature; verified by canonical SMILES: CC1CCCC1(C=O)C2CCC2

Why This Matters

For synthetic chemists using these aldehydes as intermediates, the absence of α-hydrogens in the target compound eliminates competing enolate chemistry, enabling cleaner reaction profiles in aldol-type condensations, reductive aminations, and organometallic additions where α-deprotonation is a known side reaction with comparator aldehydes.

• [1] PubChem. 2-Methylcyclopentanecarboxaldehyde – CID 12534276 (SMILES: CC1CCCC1C=O). https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylcyclopentanecarboxaldehyde (accessed 2026-05-03). View Source
• [2] ChemicalBook. Cyclopentanecarbaldehyde – CAS 872-53-7 (SMILES: C1(C=O)CCCC1). https://www.chemicalbook.cn/CASEN_872-53-7.htm (accessed 2026-05-03). View Source

Fraction Csp³ Comparison vs. Aromatic Aldehyde Bioisosteres

1-Cyclobutyl-2-methylcyclopentane-1-carbaldehyde has a fraction of sp³-hybridized carbons (Fsp³) of 1.00 (11 of 11 carbons fully saturated), compared with 0.00 for benzaldehyde (C₇H₆O; 0 of 7 carbons sp³) and 0.86 for cyclopentanecarbaldehyde (6 of 7 carbons sp³) [1][2]. This saturated bicyclic framework occupies a distinct region of three-dimensional chemical space that is statistically associated with improved clinical success rates in drug discovery campaigns, as higher Fsp³ correlates with reduced promiscuity and improved solubility [3].

Fraction Csp³ (Fsp³)

Class-level

Target Fsp³ = 1.00 vs. benzaldehyde 0.00, cyclopentanecarbaldehyde 0.86

Fully saturated framework supports 3D fragment library design

Higher Fsp³ reported to correlate with improved progression in drug discovery literature

Evidence Dimension	Fraction of sp³-hybridized carbon atoms (Fsp³)
Target Compound Data	1.00 (C₁₁H₁₈O; 11 sp³ carbons, 0 sp² carbons excluding the carbonyl)
Comparator Or Baseline	Benzaldehyde: 0.00; Cyclopentanecarbaldehyde: 0.86 (6 of 7); 2-Methylcyclopentanecarbaldehyde: 1.00 (7 of 7)
Quantified Difference	Fsp³ = 1.00 (target) vs. 0.00 (benzaldehyde); target also offers 4 additional sp³ carbons vs. 2-methyl analog, providing greater three-dimensional complexity
Conditions	Calculated from molecular formula and structure; Fsp³ = (number of sp³-hybridized carbons) / (total carbon count excluding carbonyl carbon when treated separately)

Why This Matters

In fragment-based drug discovery and library design, aldehydes with Fsp³ = 1.00 and multi-ring architectures are prioritized over flat aromatic aldehydes to increase the three-dimensionality of screening collections, improve hit-to-lead progression rates, and access under-exploited regions of chemical space.

• [1] ChemicalBook. Cyclopentanecarbaldehyde – CAS 872-53-7 (Molecular Formula C₆H₁₀O). https://www.chemicalbook.cn/CASEN_872-53-7.htm (accessed 2026-05-03). View Source
• [2] PubChem. Benzaldehyde – CID 240. https://pubchem.ncbi.nlm.nih.gov/compound/240 (accessed 2026-05-03). View Source
• [3] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52 (21), 6752–6756. View Source

1-Cyclobutyl-2-methylcyclopentane-1-carbaldehyde: High-Value Application Scenarios

Fragment-Based Drug Discovery Library Expansion

With an Fsp³ of 1.00, a quaternary carbon center, and a molecular weight above 160 g/mol, 1-cyclobutyl-2-methylcyclopentane-1-carbaldehyde is an ideal aldehyde fragment for enriching screening libraries that intentionally avoid flat, aromatic-dominated chemical matter . The aldehyde handle enables covalent or reversible-covalent library construction via reductive amination, hydrazone formation, or oxime ligation, while the saturated bicyclic core occupies conformational space inaccessible to benzaldehyde or mono-cyclic aldehyde fragments . Procurement of this compound supports fragment library diversification strategies aligned with the 'escape from flatland' paradigm that correlates higher Fsp³ with improved clinical candidate progression rates .

Diastereoselective Synthesis with Sterically Shielded Aldehydes

The quaternary carbon at C1 eliminates α-enolization and directs nucleophilic attack exclusively to the aldehyde carbon. This contrasts with 2-methylcyclopentanecarbaldehyde (which bears one α-hydrogen) and cyclopentanecarbaldehyde (two α-hydrogens), both capable of competing enolate formation under basic nucleophilic addition conditions . Research groups pursuing diastereoselective additions of organometallic reagents (e.g., Grignard, organolithium, or organozinc species) to sterically biased aldehydes can exploit the fixed chiral environment created by the quaternary center to achieve higher diastereomeric ratios compared to the use of 1-methylcyclopentanecarbaldehyde, which lacks the additional steric bulk of the cyclobutyl substituent .

Scaffold-Hopping with Cyclobutyl-Containing Analogs

Cyclobutyl groups are increasingly employed as metabolically stable, three-dimensional replacements for tert-butyl, isopropyl, and phenyl substituents in drug optimization programs . 1-Cyclobutyl-2-methylcyclopentane-1-carbaldehyde provides both the cyclobutyl motif and a reactive aldehyde in a single pre-assembled scaffold, enabling rapid analog generation through C–C bond-forming reactions at the aldehyde without requiring a separate cyclobutyl introduction step. For procurement specialists resupplying medicinal chemistry teams, this dual functionality reduces the synthetic step count by at least one step compared to sequential approaches that start from 2-methylcyclopentanecarbaldehyde and require a separate cyclobutyl coupling reaction .

Covalent Fragment Screening and Co-crystallography

The aldehyde group of 1-cyclobutyl-2-methylcyclopentane-1-carbaldehyde can form reversible Schiff-base adducts with surface-exposed lysine residues or N-terminal amines on protein targets, enabling its use as a covalent fragment in structure-based drug design . The rigid bicyclic framework provides well-defined electron density in X-ray crystallography experiments, facilitating unambiguous pose assignment. Compared to smaller aldehydes (e.g., cyclopentanecarbaldehyde, MW 98), the higher molecular weight (166.26 g/mol) and greater structural complexity of this compound improve the signal-to-noise ratio in ligand-observed NMR screening (WaterLOGSY, STD-NMR) and surface plasmon resonance (SPR) experiments .

Application

Selection Property

Validation Focus

Fragment-Based Library Expansion

Saturated sp³ framework and higher molecular complexity

Diversification of non-aromatic, 3D-enriched screening collections

Diastereoselective Synthesis

Quaternary carbon with cyclobutyl steric bulk

Diastereoselectivity in organometallic additions to aldehydes

Scaffold-Hopping with Cyclobutyl Motif

Pre-assembled cyclobutyl-aldehyde scaffold

Step-count reduction in analog synthesis

Covalent Fragment Screening

Aldehyde handle for reversible Schiff-base formation

Ligand-observed NMR and SPR signal quality